Phosphorodithioic acid, O,O-dimethyl S-(O',O'-diisopropylphosphoramido)ethyl ester

• CAS No.: 21988-63-6
• Molecular Formula: C10H25NO5P2S2
• Molecular Weight: 365.4 g/mol
• IUPAC Name: 2-dimethoxyphosphinothioylsulfanyl-N-di(propan-2-yloxy)phosphorylethanamine
• InChI: InChI=1S/C10H25NO5P2S2/c1-9(2)15-17(12,16-10(3)4)11-7-8-20-18(19,13-5)14-6/h9-10H,7-8H2,1-6H3,(H,11,12)
• InChI Key: VNQMMLUMPKKRFY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OP(=O)(NCCSP(=S)(OC)OC)OC(C)C

Description

Phosphorodithioic acid, O,O-dimethyl S-(O’,O’-diisopropylphosphoramido)ethyl ester is a chemical compound known for its diverse applications in various fields. It is a member of the organophosphorus compounds, which are widely used in agriculture, industry, and scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Phosphorodithioic acid, O,O-dimethyl S-(O’,O’-diisopropylphosphoramido)ethyl ester typically involves the reaction of phosphorus pentasulfide with alcohols. For example, the reaction of phosphorus pentasulfide with ethanol produces diethyl dithiophosphate . Similar methods can be adapted for the synthesis of the target compound by using appropriate alcohols and reaction conditions.

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

Phosphorodithioic acid, O,O-dimethyl S-(O’,O’-diisopropylphosphoramido)ethyl ester undergoes various chemical reactions, including:

Oxidation: Partial oxidation by oxidizing agents may result in the release of toxic phosphorus oxides.

Reduction: Reaction with strong reducing agents such as hydrides can produce highly toxic and flammable phosphine gas.

Substitution: The compound can undergo substitution reactions with bases to form salts.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and bases. The reaction conditions vary depending on the desired product and the specific reaction being carried out.

Major Products Formed

The major products formed from these reactions include phosphorus oxides, phosphine gas, and various salts, depending on the reaction conditions and reagents used.

Scientific Research Applications

Phosphorodithioic acid, O,O-dimethyl S-(O’,O’-diisopropylphosphoramido)ethyl ester has several scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Employed in studies involving enzyme inhibition and protein interactions.

Medicine: Investigated for its potential therapeutic effects and as a tool in drug development.

Industry: Utilized in the production of pesticides and other agricultural chemicals.

Mechanism of Action

The mechanism of action of Phosphorodithioic acid, O,O-dimethyl S-(O’,O’-diisopropylphosphoramido)ethyl ester involves its interaction with molecular targets such as enzymes and proteins. The compound can inhibit enzyme activity by binding to the active site or altering the enzyme’s conformation. This interaction can disrupt various biochemical pathways and processes, leading to its observed effects.

Comparison with Similar Compounds

Similar Compounds

• Phosphorodithioic acid, O,O-diethyl ester
• Dimethoate
• Phosphorothioic acid, O,O-dimethyl S-(2-(methylthio)ethyl) ester

Uniqueness

Phosphorodithioic acid, O,O-dimethyl S-(O’,O’-diisopropylphosphoramido)ethyl ester is unique due to its specific molecular structure, which imparts distinct chemical and biological properties. Its ability to undergo various chemical reactions and its diverse applications in different fields make it a valuable compound for scientific research and industrial use.